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Compound of Interest

Methyl 2-bromo-3-methoxy-3-
Compound Name:

methylbutanoate
CAS No.: 854431-59-7
Cat. No.: B2849116

Get Quote

Introduction & Chemical Identity

Methyl 2-bromo-3-methoxy-3-methylbutyrate (CAS: 854431-59-7) is a highly specialized,
bifunctional aliphatic ester used primarily as an intermediate in the synthesis of complex
pharmaceutical ingredients and agrochemicals. Its structure features a sterically crowded
backbone containing a tertiary methoxy group at the

-position and a reactive bromine atom at the
-position.
This unique substitution pattern makes it a "chameleon” intermediate: the

-bromo ester functionality allows it to act as an electrophile (in substitutions) or a nucleophile
precursor (in Reformatsky reactions), while the gem-dimethyl and methoxy groups provide
significant steric bulk and lipophilicity, often used to modulate the metabolic stability of drug
candidates.

Structural Data
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Property Detail
IUPAC Name Methyl 2-bromo-3-methoxy-3-methylbutanoate
CAS Number 854431-59-7

Molecular Formula

Molecular Weight 225.08 g/mol

SMILES CC(C)(OC)C(Br)C(=0)0C

) N -Bromo ester,
Key Functionalities

-Tertiary ether

Physicochemical Properties[8][9][10]

Understanding the physical behavior of this compound is critical for isolation and handling. Due
to the halogen and oxygen content, it exhibits higher density and polarity compared to simple
aliphatic esters.

Property Value /| Description Note

Darkens upon storage due to

Appearance Colorless to pale yellow liquid trace
liberation.
) Estimated based on non-
Density ~1.35 g/cm?3
methoxy analog.
N ) Extrapolated; decomposes at
Boiling Point 85-90°C at 10 mmHg

atmospheric pressure.

Soluble in MeOH, DCM, THF,

Solubilit Hydrolyzes slowly in water.
Y EtOAc YErow Y
- Moisture Sensitive, Light )
Stability - Store under inert gas at 2—-8°C.
Sensitive
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Synthesis Methodologies

The synthesis of Methyl 2-bromo-3-methoxy-3-methylbutyrate is typically achieved through a
two-stage sequence starting from commercially available Methyl 3,3-dimethylacrylate (Methyl
senecioate).

Strategy A: The Stepwise "Michael-Bromination" Route
(Recommended)

This route offers the highest regioselectivity and operational control.

o Step 1: Methoxylation (Michael Addition) The electron-deficient alkene of methyl 3,3-
dimethylacrylate undergoes acid-catalyzed addition of methanol. The gem-dimethyl group
directs the nucleophilic attack to the

-carbon via a stable tertiary carbocation intermediate.
o Reagents: MeOH (solvent/reactant),
or p-TsOH (cat).
o Product: Methyl 3-methoxy-3-methylbutyrate.
e Step 2:
-Bromination The resulting saturated ester is brominated at the

-position. Due to the steric bulk of the

-methoxy-isopropyl group, radical bromination or enolate trapping must be carefully
controlled to prevent elimination.

o Reagents: LDA (to form enolate) followed by NBS (N-Bromosuccinimide) or

. Alternatively, direct radical bromination using NBS/AIBN can be employed but may yield
mixtures.

o Mechanism:[1][2][3][4][5][6] The enolate is formed at -78°C to prevent
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-elimination of the methoxy group (which would regenerate the alkene). The enolate is
then quenched with an electrophilic bromine source.

Strategy B: Oxidative Bromo-Methoxylation (Advanced)
A more direct route involves the reaction of the acrylate directly with NBS in methanol.

e Reaction: Methyl 3,3-dimethylacrylate + NBS + MeOH

Product.

o Mechanism:[1][2][3][4][5][6] Formation of a bromonium ion (or radical intermediate) followed
by regioselective ring opening by methanol at the more substituted carbon.

o Note: This route is faster but often suffers from lower yields due to competing side reactions
(allylic bromination).

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Stepwise synthesis via Michael addition followed by kinetically controlled enolate
bromination.

Experimental Protocol (Stepwise Route)

Objective: Synthesis of Methyl 2-bromo-3-methoxy-3-methylbutyrate via enolate trapping.

Phase 1: Preparation of Methyl 3-methoxy-3-
methylbutyrate

e Setup: Charge a 500 mL round-bottom flask with Methyl 3,3-dimethylacrylate (12.8 g, 100
mmol) and anhydrous Methanol (100 mL).

o Catalysis: Add concentrated
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(1.0 mL) dropwise.

Reaction: Reflux the mixture for 24—48 hours. Monitor by GC/TLC until the alkene peak
disappears.

Workup: Cool to RT. Neutralize with solid

. Concentrate in vacuo. Partition residue between
and water. Dry organic layer (

) and concentrate to yield the intermediate ester.

Phase 2: -Bromination

Enolization: In a flame-dried 3-neck flask under Argon, dissolve diisopropylamine (1.1 eq) in
dry THF. Cool to -78°C. Add n-BuLi (1.1 eq) dropwise to generate LDA. Stir for 30 min.

Addition: Add the intermediate ester (from Phase 1) in THF dropwise over 20 min,
maintaining temperature below -70°C. Stir for 1 hour to ensure complete enolate formation.

Bromination: Dissolve NBS (N-Bromosuccinimide, 1.1 eq) in THF and add it rapidly to the
enolate solution at -78°C.

Quench: Allow the mixture to warm to 0°C over 2 hours. Quench with saturated

solution.

Isolation: Extract with

(3x). Wash combined organics with water and brine.[3] Dry over

3]

Purification: Flash column chromatography (Hexanes/EtOAc 95:5). The product is sensitive;
avoid prolonged exposure to silica.

Reactivity & Applications
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This compound is a versatile building block. Its reactivity is defined by the competition between
the Reformatsky pathway (C-C bond formation) and Elimination (reversion to alkene).

Key Transformations

o Reformatsky Reaction: Reacts with Zinc dust to form an organozinc enolate.[3][4] This
species attacks aldehydes or ketones to form

-hydroxy esters.
o Ultility: Synthesis of statin-like side chains or complex polyketide fragments.

o Challenge: The

-methoxy group can act as a leaving group during workup, leading to

-unsaturated esters.
e Nucleophilic Substitution (

): Reaction with amines or azides displaces the bromide.

o Constraint: The adjacent quaternary carbon (gem-dimethyl) creates significant steric
hindrance, making

slow. High temperatures often trigger elimination instead.

o Heterocycle Formation: Reaction with thioureas or amidines can yield thiazoles or
imidazoles, leveraging both the ester and bromide functionalities.

Reactivity Network Diagram
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Caption: Divergent reaction pathways: C-C bond formation (Green), Elimination (Red), and
Substitution (Yellow).

Safety & Handling

e Hazards:
o Corrosive: Causes severe skin burns and eye damage.
o Lachrymator: Irritating to eyes and respiratory system.
o Flammable: Flash point expected < 90°C.
e Storage:
o Store in a tightly closed container.
o Refrigerate (2-8°C) to prevent thermal decomposition and darkening.
o Protect from light (amber glass).
¢ Spill Response:

o Absorb with inert material (vermiculite).
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o Neutralize area with dilute sodium bicarbonate.

References

¢ Sigma-Aldrich. (n.d.). Methyl 2-bromo-3-methoxy-3-methylbutanoate Product Page.
Retrieved from

¢ PubChem. (2025). Compound Summary: Methyl 2-bromo-3-methoxy-3-methylbutanoate.
National Library of Medicine. Retrieved from

e BLD Pharm. (n.d.). Product Analysis: CAS 854431-59-7.[7] Retrieved from

e Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman
Scientific & Technical. (General reference for alpha-bromo ester synthesis).

» Reformatsky, S. (1887). Neue Synthese zweiatomiger einbasischer Sduren aus den
Ketonen. Berichte der deutschen chemischen Gesellschaft, 20(1), 1210-1213.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Methyl 2-bromo-3-methoxy-3-
methylbutyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2849116/docs#technical-guide-methyl-2-bromo-3-
methoxy-3-methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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